Cas no 5453-28-1 (4-(oxolan-2-yl)butyl Tetradecanoate)

• Product Name: 4-(oxolan-2-yl)butyl Tetradecanoate
• CAS No: 5453-28-1
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 941771
• PubChem ID: 227221
• Update Time: 2025-04-19

4-(oxolan-2-yl)butyl Tetradecanoate Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-2-yl)butyl Tetradecanoate
• 4-(tetrahydrofuran-2-yl)butyl tetradecanoate
• AC1L5FC5
• AG-K-28378
• AR-1F7289
• CTK5A1490
• NSC18565
• NSC-18565
• DTXSID20280781
• 5453-28-1

• Inchi： 1S/C22H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-22(23)25-19-14-13-16-21-17-15-20-24-21/h21H,2-20H2,1H3
• InChI Key： YNBODGDUUODERH-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCCOC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 436.1°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.459
• PSA: 35.53
• LogP: 6.58000